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Compound of Interest

3-(4-Chlorobenzyl)piperidine
Compound Name:
hydrochloride

cat. No.: B1356001

Essential Safety and Handling Guide for 3-(4-
Chlorobenzyl)piperidine hydrochloride

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 3-(4-Chlorobenzyl)piperidine
hydrochloride. The following procedural guidance outlines safe operational and disposal plans
to ensure laboratory safety.

Chemical and Physical Properties

This solid substance requires careful handling due to its potential hazards.

Property Value Source
Empirical Formula C12H16CIN - HCI

Molecular Weight 246.18 g/mol

Form Solid

Storage Class 11 - Combustible Solids

Hazard Identification and Safety Precautions
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It is imperative to understand the hazards associated with 3-(4-Chlorobenzyl)piperidine
hydrochloride to handle it safely. The substance is classified with the GHSO07 pictogram,
indicating it can be an irritant.

Hazard Information Description Source
GHS Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

H319: Causes serious eye
Hazard Statements S
irritation.

P280: Wear protective
Precautionary Statements gloves/eye protection/face

protection.

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

P337 + P313: If eye irritation
persists: Get medical

advice/attention.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure personal safety.
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PPE Type Specification Source

Wear tightly fitting safety
) goggles with side-shields
Eye/Face Protection ) [1]
conforming to EN 166 (EU) or

NIOSH (US) standards.

Handle with chemical-resistant
_ gloves. Gloves must be
Hand Protection ) ) [1]
inspected prior to use. Wash

and dry hands after handling.

Wear fire/flame resistant and
Body Protection impervious clothing. A lab coat [1]

is required.

Handle in a well-ventilated

place.[1][2] If exposure limits
Respiratory Protection are exceeded or irritation is [1]

experienced, use a full-face

respirator.

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical for laboratory safety.

Handling and Storage

e Handling: Always handle in a well-ventilated area.[1][2] Avoid the formation of dust and
aerosols.[1][2] Avoid contact with skin, eyes, and clothing.[2] Wash hands and face
thoroughly after handling.

» Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

Accidental Release Measures

e Minor Spills: For small spills, clean up immediately.[3] Use dry clean-up procedures and
avoid generating dust.[3] Collect the spilled material in a clean, dry, sealable, and labeled
container for disposal.[3]
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e Major Spills: In case of a large spill, clear the area of all personnel and move upwind.[3]
Control personal contact with the substance by using the prescribed PPE.[3] Prevent the

spillage from entering drains, sewers, or water courses.[3]

o Environmental Precautions: Prevent the product from entering drains.

Disposal

o Product: The material can be disposed of by removal to a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing.[1] Disposal must be in accordance with

local and national regulations.

o Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[1] Alternatively, packaging can be punctured to render it unusable
and then disposed of in a sanitary landfill.[1]

Procedural Workflow

The following diagram illustrates the key steps and safety precautions for handling 3-(4-
Chlorobenzyl)piperidine hydrochloride from receipt to disposal.
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Phase 1: Preparation

Receipt & Storage
- Inspect container integrity
- Store in cool, dry, ventilated area
- Keep container tightly closed

roceed to

Pre-Handling Safety Check
- Review SDS
- Ensure fume hood/ventilation is working

- Locate emergency equipment

I
T

I
IBegin Experiment

Phase 2: He¢1dling & Use

Don PPE
- Safety Goggles (Side-Shields)
- Chemical-Resistant Gloves
- Impervious Lab Coat

ngage in

Chemical Handling
- Work in a well-ventilated area (fume hood)
- Avoid dust generation
- Avoid contact with skin and eyes

Experiment Complete

Phase 3: Post-Handling & Disposal

Decontamination
- Clean work surfaces
- Wash hands thoroughly

Finalize with

Waste Disposal
- Dispose of waste in sealed, labeled containers
- Follow licensed chemical disposal procedures
- Doff PPE correctly

Click to download full resolution via product page

Caption: Safe handling workflow for 3-(4-Chlorobenzyl)piperidine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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